(3S,6S)-3,6-bis(2-chloroethyl)piperazine-2,5-dione
(3S,6S)-3,6-bis(2-chloroethyl)piperazine-2,5-dione
Brand Name:
Vulcanchem
CAS No.:
1333325-25-9
VCID:
VC20776349
InChI:
InChI=1S/C8H12Cl2N2O2/c9-3-1-5-7(13)12-6(2-4-10)8(14)11-5/h5-6H,1-4H2,(H,11,14)(H,12,13)/t5-,6-/m0/s1
SMILES:
C(CCl)C1C(=O)NC(C(=O)N1)CCCl
Molecular Formula:
C8H12Cl2N2O2
Molecular Weight:
239.1 g/mol
(3S,6S)-3,6-bis(2-chloroethyl)piperazine-2,5-dione
CAS No.: 1333325-25-9
Cat. No.: VC20776349
Molecular Formula: C8H12Cl2N2O2
Molecular Weight: 239.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1333325-25-9 |
|---|---|
| Molecular Formula | C8H12Cl2N2O2 |
| Molecular Weight | 239.1 g/mol |
| IUPAC Name | (3S,6S)-3,6-bis(2-chloroethyl)piperazine-2,5-dione |
| Standard InChI | InChI=1S/C8H12Cl2N2O2/c9-3-1-5-7(13)12-6(2-4-10)8(14)11-5/h5-6H,1-4H2,(H,11,14)(H,12,13)/t5-,6-/m0/s1 |
| Standard InChI Key | USWJWDYDLDQLDK-WDSKDSINSA-N |
| Isomeric SMILES | C(CCl)[C@H]1C(=O)N[C@H](C(=O)N1)CCCl |
| SMILES | C(CCl)C1C(=O)NC(C(=O)N1)CCCl |
| Canonical SMILES | C(CCl)C1C(=O)NC(C(=O)N1)CCCl |
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